Cas no 1239085-99-4 (3-(2-ethynylphenyl)propan-1-ol)
3-(2-ethynylphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-ethynylphenyl)propan-1-ol
- EN300-1858710
- SCHEMBL13821279
- 1239085-99-4
-
- Inchi: 1S/C11H12O/c1-2-10-6-3-4-7-11(10)8-5-9-12/h1,3-4,6-7,12H,5,8-9H2
- InChI Key: LQMBJHGALYRXLM-UHFFFAOYSA-N
- SMILES: OCCCC1C=CC=CC=1C#C
Computed Properties
- Exact Mass: 160.088815002g/mol
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
3-(2-ethynylphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1858710-0.05g |
3-(2-ethynylphenyl)propan-1-ol |
1239085-99-4 | 0.05g |
$732.0 | 2023-09-18 | ||
| Enamine | EN300-1858710-0.1g |
3-(2-ethynylphenyl)propan-1-ol |
1239085-99-4 | 0.1g |
$767.0 | 2023-09-18 | ||
| Enamine | EN300-1858710-0.25g |
3-(2-ethynylphenyl)propan-1-ol |
1239085-99-4 | 0.25g |
$801.0 | 2023-09-18 | ||
| Enamine | EN300-1858710-0.5g |
3-(2-ethynylphenyl)propan-1-ol |
1239085-99-4 | 0.5g |
$836.0 | 2023-09-18 | ||
| Enamine | EN300-1858710-1.0g |
3-(2-ethynylphenyl)propan-1-ol |
1239085-99-4 | 1g |
$1014.0 | 2023-06-02 | ||
| Enamine | EN300-1858710-2.5g |
3-(2-ethynylphenyl)propan-1-ol |
1239085-99-4 | 2.5g |
$1707.0 | 2023-09-18 | ||
| Enamine | EN300-1858710-5.0g |
3-(2-ethynylphenyl)propan-1-ol |
1239085-99-4 | 5g |
$2940.0 | 2023-06-02 | ||
| Enamine | EN300-1858710-10.0g |
3-(2-ethynylphenyl)propan-1-ol |
1239085-99-4 | 10g |
$4360.0 | 2023-06-02 | ||
| Enamine | EN300-1858710-1g |
3-(2-ethynylphenyl)propan-1-ol |
1239085-99-4 | 1g |
$871.0 | 2023-09-18 | ||
| Enamine | EN300-1858710-5g |
3-(2-ethynylphenyl)propan-1-ol |
1239085-99-4 | 5g |
$2525.0 | 2023-09-18 |
3-(2-ethynylphenyl)propan-1-ol Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-(2-ethynylphenyl)propan-1-ol
Recent Advances in the Study of 3-(2-ethynylphenyl)propan-1-ol (CAS: 1239085-99-4) in Chemical Biology and Pharmaceutical Research
The compound 3-(2-ethynylphenyl)propan-1-ol (CAS: 1239085-99-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in drug development.
Recent studies have focused on the synthesis and optimization of 3-(2-ethynylphenyl)propan-1-ol, with particular emphasis on its role as a key intermediate in the development of novel pharmaceutical agents. The compound's ethynyl and phenyl functional groups make it a versatile building block for the construction of more complex molecules, particularly in the realm of targeted drug delivery and enzyme inhibition. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to characterize its structure and purity, ensuring its suitability for further pharmacological studies.
In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(2-ethynylphenyl)propan-1-ol exhibits promising interactions with specific enzyme targets, particularly those involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. These findings are supported by molecular docking simulations, which indicate strong binding affinities between the compound and the active sites of target enzymes.
Further investigations have explored the pharmacokinetic properties of 3-(2-ethynylphenyl)propan-1-ol, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early-stage animal studies have indicated favorable bioavailability and low toxicity, making it a viable candidate for further preclinical development. However, researchers have also noted challenges related to its metabolic stability, prompting ongoing efforts to optimize its chemical structure for enhanced efficacy and safety.
The potential applications of 3-(2-ethynylphenyl)propan-1-ol extend beyond anti-inflammatory therapies. Recent research has explored its utility in oncology, where it has been investigated as a precursor for the synthesis of targeted anticancer agents. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of small-molecule inhibitors targeting specific oncogenic kinases. These inhibitors have shown promising results in cell-based assays, with potential implications for personalized cancer treatments.
In conclusion, 3-(2-ethynylphenyl)propan-1-ol (CAS: 1239085-99-4) represents a compound of significant interest in contemporary chemical biology and pharmaceutical research. Its versatile chemical structure, combined with its promising biological activity and therapeutic potential, positions it as a valuable candidate for further investigation. Future studies should focus on addressing its metabolic challenges and expanding its applications across diverse therapeutic areas. As research progresses, this compound may pave the way for the development of innovative treatments for a range of diseases.
1239085-99-4 (3-(2-ethynylphenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)